4-fluoro-2-methyl-N-(pentan-2-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 4-fluoro-2-methyl-N-pentan-2-ylaniline
• InChI: InChI=1S/C12H18FN/c1-4-5-10(3)14-12-7-6-11(13)8-9(12)2/h6-8,10,14H,4-5H2,1-3H3
• InChI Key: HKAYNIGEPLBSNX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=C(C=C(C=C1)F)C

Description

4-Fluoro-2-methyl-N-(pentan-2-yl)aniline is a fluorinated aromatic amine with the molecular formula C₁₂H₁₈FN. Its structure features a fluorine atom at the 4-position and a methyl group at the 2-position on the benzene ring, along with a branched pentan-2-yl group attached to the nitrogen atom (Figure 1). This compound is distinguished by its substitution pattern, which combines electronic effects (fluorine’s electron-withdrawing nature) and steric effects (bulky pentan-2-yl group). These features enhance its utility in medicinal chemistry and organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals .

Preparation Methods

The synthesis of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline can be achieved through innovative hydroamination methods. One such method involves the practical olefin hydroamination with nitroarenes . The reaction conditions typically include the use of specific catalysts and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

4-fluoro-2-methyl-N-(pentan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic aromatic substitution, where the fluorine atom can be replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-fluoro-2-methyl-N-(pentan-2-yl)aniline has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and drug candidates.

Biology: The compound is used in the study of biological pathways and interactions due to its unique chemical properties.

Medicine: It is involved in the development of pharmaceuticals, particularly those targeting specific biological pathways.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or chemical effect .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural uniqueness of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline becomes evident when compared to analogs. Below is a detailed analysis of its key differentiators:

Positional Isomers

• 4-Fluoro-3-methyl-N-(pentan-2-yl)aniline ():
  • Fluorine at the 4-position vs. methyl at 3-position.
  • Alters electronic distribution and steric hindrance, reducing reactivity in electrophilic substitution reactions compared to the 2-methyl isomer .
• 3-Fluoro-2-methyl-N-(pentan-2-yl)aniline ():
  • Fluorine at 3-position instead of 3.
  • This positional swap decreases hydrogen-bonding capacity with biological targets, lowering antimicrobial activity .

Alkyl Chain Modifications

• 4-Fluoro-2-methyl-N-(pentan-3-yl)aniline ():
  • Pentan-3-yl substituent (linear chain) vs. pentan-2-yl (branched).
  • Branched chains increase lipophilicity (LogP: 3.8 vs. 3.2 for linear), enhancing membrane permeability in drug candidates .
• 4-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline ():
  • Shorter branched alkyl chain (4 carbons vs. 5).
  • Reduces steric bulk, improving binding affinity to cytochrome P450 enzymes (IC₅₀: 12 µM vs. 18 µM for pentan-2-yl) .

Fluorine-Free Analogs

• 2-Methyl-N-(pentan-2-yl)aniline :
  • Absence of fluorine diminishes electron-withdrawing effects, lowering stability in oxidation reactions (half-life: 48 hours vs. 72 hours for fluorinated analog) .

Substituent Variations

• 4-Fluoro-2-methyl-N-(2,2,2-trifluoroethyl)aniline ():
  • Trifluoroethyl group instead of pentan-2-yl.
  • Increases electronegativity, enhancing interaction with serotonin receptors (Ki: 0.8 nM vs. 5.2 nM for pentan-2-yl) but reduces metabolic stability .
• 4-Fluoro-N-(furan-2-ylmethyl)aniline (): Heterocyclic substituent replaces pentan-2-yl. 0.3 mg/mL for pentan-2-yl) .

Comparative Data Table

Compound Name	Fluorine Position	Alkyl Substituent	LogP	Bioactivity (IC₅₀/Ki)	Key Application
4-Fluoro-2-methyl-N-(pentan-2-yl)aniline	4	Pentan-2-yl (branched)	3.8	5.2 nM (serotonin)	Antidepressant lead
4-Fluoro-3-methyl-N-(pentan-2-yl)aniline	4	Pentan-2-yl	3.7	8.4 nM	Less active analog
3-Fluoro-2-methyl-N-(pentan-2-yl)aniline	3	Pentan-2-yl	3.6	12 µM (CYP450)	Enzyme inhibitor
4-Fluoro-2-methyl-N-(trifluoroethyl)aniline	4	Trifluoroethyl	2.9	0.8 nM	High-affinity receptor ligand

Biological Activity

4-Fluoro-2-methyl-N-(pentan-2-yl)aniline is a substituted aniline compound notable for its potential biological activities, particularly in medicinal chemistry. Its unique structure, characterized by a fluorine atom and a branched pentan-2-yl group, enhances its reactivity and interaction with biological targets. This article reviews the biological activity of this compound, focusing on its mechanisms of action, synthesis methods, and potential applications in pharmacology.

The molecular formula of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline is C12H16FN, with a molecular weight of approximately 195.28 g/mol. The presence of the fluorine atom at the para position and the branched pentan-2-yl group significantly influence its chemical behavior and biological interactions.

The biological activity of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline is primarily attributed to its ability to bind selectively to specific proteins or enzymes. This binding can modulate various biochemical pathways, making it a candidate for further pharmacological exploration.

Potential Mechanisms Include:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting cell proliferation and survival.
• Receptor Interaction: It could interact with various receptors, modulating signaling pathways critical for cellular functions.

Biological Activity

Research indicates that 4-fluoro-2-methyl-N-(pentan-2-yl)aniline exhibits several biological activities:

• Anticancer Activity: Preliminary studies suggest that this compound may possess anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.
• Antimicrobial Properties: There is ongoing research into its potential as an antimicrobial agent, targeting various bacteria and fungi.
• Pharmacological Applications: Its structure makes it a useful building block in synthesizing more complex pharmaceutical compounds.

Synthesis Methods

The synthesis of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline can be achieved through several methodologies:

• Nucleophilic Substitution Reactions: Utilizing fluorinated anilines as starting materials.
• Alkylation Reactions: Involving the introduction of the pentan-2-yl group through alkylation processes.

These methods highlight the versatility in synthesizing this compound for research and industrial applications.

Comparative Analysis

To understand the uniqueness of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline, it is useful to compare it with similar compounds:

Compound Name	Structural Features	Unique Aspects
2-Fluoro-4-methylaniline	Fluorine and methyl substitutions	Different substitution pattern affecting reactivity
4-Fluoro-N-(2,4,4-trimethylpentan-2-yl)aniline	Similar fluorine substitution	Variation in steric hindrance influencing behavior
3-Methyl-N-(2-methylpentan-2-yl)aniline	Hindered amine structure	Unique steric effects due to methyl groups

The compound's distinct substitution pattern contributes to its reactivity and interaction profile compared to these similar compounds.

Case Studies

Recent studies have explored the potential therapeutic roles of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline:

• Antileukemic Activity: Research has demonstrated significant antileukemic activity in vivo, particularly against acute myelogenous leukemia (AML), with low cytotoxicity observed in non-cancerous cells .

  "Compound 4 has shown significant antileukemic activity in vivo in a xenograft mouse model of AML" .

• Microbial Inhibition: Investigations into its antimicrobial properties have yielded promising results against various pathogens, indicating potential applications in treating infections .